Cas no 2172482-34-5 (1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2172482-34-5
• MF: C₇H₁₁FN₂O₂S
• MW: 206.237843751907
• CID: 6452608
• PubChem ID: 165591009
• Update Time: 2025-11-01

1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride
• 2172482-34-5
• EN300-1614349

• Inchi： 1S/C7H11FN2O2S/c1-7(2,3)10-6(4-5-9-10)13(8,11)12/h4-5H,1-3H3
• InChI Key： YCECMAYRXGBXKR-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 206.05252693g/mol
• Monoisotopic Mass: 206.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride

Introduction to 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2172482-34-5)

1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2172482-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its versatile biological activities and structural significance in drug design. The presence of a sulfonyl fluoride group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The tert-butyl substituent in the compound’s name contributes to its steric properties, influencing both its solubility and reactivity. This feature is particularly advantageous in medicinal chemistry, where precise control over molecular interactions is crucial. The sulfonyl fluoride moiety is known for its ability to participate in nucleophilic substitution reactions, which are fundamental in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives, including 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride, have been extensively studied due to their broad spectrum of biological activities. These activities range from anti-inflammatory and antimicrobial effects to more specialized applications such as kinase inhibition and anticancer properties. The compound’s unique structure positions it as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride is its utility as a building block in medicinal chemistry. The sulfonyl fluoride group can be selectively modified through various chemical transformations, allowing chemists to tailor the molecule’s properties for specific biological targets. This flexibility has led to several innovative synthetic strategies being developed, particularly in the context of fragment-based drug design and library synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride interacts with biological systems. Molecular modeling studies have revealed that the compound can bind to proteins with high affinity, suggesting potential applications in modulating enzyme activity. These insights have guided experimental efforts aimed at optimizing the compound’s pharmacokinetic and pharmacodynamic profiles.

The pharmaceutical industry has shown particular interest in pyrazole derivatives due to their demonstrated efficacy across multiple therapeutic areas. For instance, studies have highlighted the anti-inflammatory potential of certain pyrazole-based compounds, which aligns with the growing demand for alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the ability of 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride to undergo selective functionalization makes it an attractive scaffold for developing novel antiviral and anticancer agents.

Synthetic methodologies have also seen significant progress with respect to 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride. Researchers have developed efficient routes for its preparation, leveraging modern catalytic systems and green chemistry principles. These innovations not only improve yield and purity but also reduce environmental impact, aligning with global efforts toward sustainable chemical manufacturing.

The role of 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride in academic research cannot be overstated. It serves as a model compound for teaching advanced concepts in organic synthesis and Medicinal Chemistry. Its structural features and reactivity patterns provide students with practical insights into how small molecules can be designed to interact with biological targets effectively.

Looking ahead, the future prospects for 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride appear promising. Ongoing research aims to uncover new biological activities and refine synthetic strategies for its derivatives. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing novel therapeutic agents closer to reality.

In conclusion, 1-tert-butyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2172482-34-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure, reactivity, and potential biological applications make it a cornerstone of modern drug discovery efforts. As research continues to evolve, this compound is poised to play an increasingly vital role in the development of next-generation medicines.